3-hydroxy-4-(4-isopropoxybenzoyl)-1-(2-(piperazin-1-yl)ethyl)-5-(thiophen-2-yl)-1H-pyrrol-2(5H)-one

• IUPAC Name: (4E)-4-[hydroxy-(4-propan-2-yloxyphenyl)methylidene]-1-(2-piperazin-1-ylethyl)-5-thiophen-2-ylpyrrolidine-2,3-dione
• InChI: InChI=1S/C24H29N3O4S/c1-16(2)31-18-7-5-17(6-8-18)22(28)20-21(19-4-3-15-32-19)27(24(30)23(20)29)14-13-26-11-9-25-10-12-26/h3-8,15-16,21,25,28H,9-14H2,1-2H3/b22-20+
• InChI Key: HLMYPXOAOSQUMH-LSDHQDQOSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCN3CCNCC3)C4=CC=CS4)O
• Isomeric SMILES: CC(C)OC1=CC=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CCN3CCNCC3)C4=CC=CS4)/O
• Molecular Formula: C24H29N3O4S
• Molecular Weight: 455.6 g/mol

Description

3-hydroxy-4-(4-isopropoxybenzoyl)-1-(2-(piperazin-1-yl)ethyl)-5-(thiophen-2-yl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C24H29N3O4S and its molecular weight is 455.57. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

• Synthesis Techniques : A study by Gein et al. (2013) described the synthesis of 5-aryl-4-acyl-3-hydroxy-1-(2-piperazin-1-ylethyl)-2,5-dihydropyrrol-2-ones through reactions of acylpyruvate methyl esters with a mixture of aromatic aldehyde and 2-(1-piperazino)-1-ethylamine. This process highlights the compound's intricate synthesis pathway and its potential for structural modification (Gein et al., 2013).

• Ordered Polymer Formation : Another significant application involves the direct polycondensation to create ordered polymers, as demonstrated by Yu et al. (1999). Their work focused on the polycondensation of related compounds to form complex polymer structures, indicating the compound's utility in material science (Yu et al., 1999).

Biological Activities

• Antimicrobial and Antifungal Activities : Patel et al. (2007) conducted studies on new pyridine derivatives, including structures similar to the compound , to evaluate their antibacterial and antifungal properties. Their findings suggest that these compounds could serve as bases for developing new antimicrobial agents (Patel et al., 2007).

• Mycobacterium tuberculosis Inhibition : A study by Jeankumar et al. (2013) on thiazole-aminopiperidine hybrid analogues, including similar compounds, showed promising results against Mycobacterium tuberculosis, indicating potential applications in treating tuberculosis (Jeankumar et al., 2013).